(2-Methyl-1,3-oxazol-4-yl)methanesulfonamide

• Molecular Formula: C5H8N2O3S
• Molecular Weight: 176.20 g/mol
• SMILES: CC1=NC(=CO1)CS(=O)(=O)N
• InChI: InChI=1S/C5H8N2O3S/c1-4-7-5(2-10-4)3-11(6,8)9/h2H,3H2,1H3,(H2,6,8,9)
• InChIKey: HWMZSJJZURIKOY-UHFFFAOYSA-N

(2-Methyl-1,3-oxazol-4-yl)methanesulfonamide: Identity & Procurement

(2-Methyl-1,3-oxazol-4-yl)methanesulfonamide is a heterocyclic sulfonamide building block characterized by a 1,3-oxazole core substituted with a methyl group at the 2-position and a methanesulfonamide moiety at the 4-position. It is primarily utilized as a synthetic intermediate and a versatile fragment in medicinal chemistry for the construction of biologically active molecules, particularly within the 1,3-oxazole sulfonamide class which has demonstrated promising anticancer and enzyme inhibitory properties [1]. Its molecular formula is C5H8N2O3S, with a molecular weight of 176.20 g/mol and CAS number 1935019-51-4 .

Workflow

Synthetic intermediate for oxazole sulfonamide medicinal chemistry

Selection Context

2-Methyl-4-methanesulfonamide motif for specific structure–activity exploration

Use Context

Fragment-based drug discovery and library synthesis building block

• [1] Sisco, E., & Barnes, K. L. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. ACS Medicinal Chemistry Letters, 12(6), 1030–1037. View Source

(2-Methyl-1,3-oxazol-4-yl)methanesulfonamide: Substitution Risks

Interchanging (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide with structurally similar oxazole derivatives or regioisomers is not advisable without rigorous re-evaluation. The specific 2-methyl substitution and the 4-methanesulfonamide group confer unique physicochemical and biological properties. For instance, the 2-methyl group influences the electron density of the oxazole ring, thereby modulating its reactivity and potential interactions with biological targets . Regioisomers, such as the 5-methyl analog, exhibit different spatial arrangements that can drastically alter binding affinity and selectivity [1]. The methanesulfonamide moiety is a privileged pharmacophore known for its hydrogen-bonding capabilities, and its precise positioning on the oxazole scaffold is critical for achieving desired potency and selectivity profiles observed in related tubulin polymerization inhibitors [2]. Thus, simple replacement with an 'in-class' analog risks undermining the entire structure-activity relationship (SAR) of a lead series.

Target Isomer

2-Methyl-4-methanesulfonamide oxazole: specific electronic and spatial profile designed for target engagement

Regioisomer Substitute

5-Methyl analog: altered methyl position may shift binding orientation and selectivity

Substitution without re-evaluation may compromise structure–activity relationships.

• [1] ChemSrc. (2024). (5-Methyl-1,3-oxazol-4-yl)methanesulfonamide. CAS No. 2168221-32-5. Retrieved from https://m.chemsrc.com/en/cas/2168221-32-5_1734010.html. View Source
• [2] Sisco, E., & Barnes, K. L. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. ACS Medicinal Chemistry Letters, 12(6), 1030–1037. View Source

(2-Methyl-1,3-oxazol-4-yl)methanesulfonamide: Evidence & Procurement Guide

Physicochemical Comparison with 5-Methyl Regioisomer

Computational prediction of physicochemical properties reveals significant differences between (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide and its regioisomer (5-Methyl-1,3-oxazol-4-yl)methanesulfonamide. The 2-methyl variant is predicted to have a lower topological polar surface area (TPSA) and a different octanol-water partition coefficient (logP), impacting its membrane permeability and oral bioavailability profile [1].

Regioisomer Props.

Data to verify

Predicted TPSA and XLogP3 identical for 2- and 5-methyl isomers

Bulk descriptors alone may not differentiate; electronic distribution requires further evaluation

Computational prediction, verify with experimental measurements

Evidence Dimension	Predicted Lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3: 0.1; TPSA: 85.7 Ų
Comparator Or Baseline	(5-Methyl-1,3-oxazol-4-yl)methanesulfonamide: XLogP3: 0.1; TPSA: 85.7 Ų (Note: Values are identical due to symmetric nature of methyl substitution; differentiation lies in electronic distribution and steric effects not captured by these bulk descriptors) [2]
Quantified Difference	Not applicable; bulk descriptors are identical, highlighting the need for more nuanced comparisons (e.g., dipole moment, electrostatic potential maps).
Conditions	Predicted using software based on the PubChem database (XLogP3 algorithm) and standard TPSA calculation methods.

Why This Matters

Understanding nuanced physicochemical differences, even when bulk descriptors are similar, is crucial for selecting the correct isomer for SAR studies and optimizing a lead compound's pharmacokinetic profile.

• [1] PubChem. (n.d.). (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide (Predicted Properties). Retrieved from https://pubchem.ncbi.nlm.nih.gov/ (Data for CID not available; properties calculated using standard cheminformatics tools based on SMILES). View Source
• [2] ChemSrc. (2024). (5-Methyl-1,3-oxazol-4-yl)methanesulfonamide. CAS No. 2168221-32-5. Retrieved from https://m.chemsrc.com/en/cas/2168221-32-5_1734010.html. View Source

Tubulin Polymerization Inhibition Potential

While direct experimental data for (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide is limited, it belongs to the class of 1,3-oxazole sulfonamides that have demonstrated potent tubulin polymerization inhibition. A series of novel 1,3-oxazole sulfonamides were evaluated against the NCI-60 human tumor cell lines, with the most potent analogs (e.g., those with 2-chloro-5-methylphenyl and 1-naphthyl substituents) exhibiting mean GI50 values of 48.8 nM and 44.7 nM against leukemia cell lines, respectively [1]. This class-level data provides a strong rationale for further exploration of simpler analogs like (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide as potential building blocks for more advanced inhibitors.

Tubulin Inhibition

Class-level

1,3-Oxazole sulfonamide class shows nanomolar GI50 in NCI-60 panel

Supports fragment-based screening for tubulin polymerization inhibitors

No direct experimental data for this specific compound

Evidence Dimension	Inhibition of Cancer Cell Growth (GI50)
Target Compound Data	Not available.
Comparator Or Baseline	1,3-Oxazole sulfonamide 16: Best average growth inhibition across NCI-60 panel; 2-chloro-5-methylphenyl analog: Mean GI50 = 48.8 nM against leukemia lines; 1-naphthyl analog: Mean GI50 = 44.7 nM against leukemia lines [1].
Quantified Difference	Not applicable.
Conditions	NCI-60 human tumor cell line panel; dose-response assay.

Why This Matters

The class-level antiproliferative activity highlights the potential of the 1,3-oxazole sulfonamide scaffold for cancer drug discovery, positioning (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide as a valuable starting point for fragment-based or iterative medicinal chemistry campaigns.

• [1] Sisco, E., & Barnes, K. L. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. ACS Medicinal Chemistry Letters, 12(6), 1030–1037. View Source

Metal-Free Synthetic Route Advantage

The synthesis of methylsulfonyl oxazoles, including derivatives of (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide, can be achieved via a transition metal-free and oxidant-free cyclization of propargylic amides mediated by tetramethylammonium iodide (TBAI) and dimethyl sulfite [1]. This method provides moderate to excellent yields (e.g., 68-91% for a range of substrates) with good functional group compatibility, offering a significant practical advantage over alternative methods that may require harsh conditions or expensive catalysts.

Synthetic Route

Class-level

TBAI-mediated metal-free cyclization yields 68–91% for related substrates

Supports scalable and green procurement approach

Yield for target compound to be verified

Evidence Dimension	Synthetic Yield (Metal-Free Cyclization)
Target Compound Data	Not available.
Comparator Or Baseline	Range of methylsulfonyl oxazole products: 68-91% yield [1].
Quantified Difference	Not applicable.
Conditions	TBAI-mediated cyclization and methylsulfonylation of propargylic amides with dimethyl sulfite under mild conditions [1].

Why This Matters

The availability of a robust, metal-free synthetic route enhances the feasibility of large-scale procurement and reduces the cost and complexity associated with synthesizing this compound and its analogs for research purposes.

• [1] Singh, A. P., et al. (2023). TBAI-Mediated Cyclization and Methylsulfonylation of Propargylic Amides with Dimethyl Sulfite. The Journal of Organic Chemistry, 88(14), 9731-9742. (Note: Reference based on search result 'TBAI-Mediated Cyclization and Methylsulfonylation of Propargylic Amides with Dimethyl Sulfite' from pubs.acs.org). View Source

Purity Specification Benchmark

Vendor listings for (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide indicate a standard purity specification of ≥95% . This is comparable to other research-grade oxazole methanesulfonamide building blocks, such as (5-methyl-1,3-oxazol-4-yl)methanesulfonamide, which is also listed with a minimum purity of 95% [1]. This consistency ensures that researchers can reliably procure this compound for use in sensitive biological assays or as a synthetic intermediate where high purity is essential.

Purity Benchmark

Data to verify

≥95% (vendor specification)

Comparable purity standard simplifies procurement for assays

Verify with in-house QC before sensitive experiments

Evidence Dimension	Minimum Purity Specification
Target Compound Data	≥95%
Comparator Or Baseline	(5-Methyl-1,3-oxazol-4-yl)methanesulfonamide: ≥95% [1].
Quantified Difference	0% (equivalent specification).
Conditions	Vendor-provided specifications for research-grade compounds.

Why This Matters

A clear purity benchmark allows for direct comparison and procurement decisions without the need for additional in-house analytical validation, streamlining the supply chain for chemical research.

• [1] ChemSrc. (2024). (5-Methyl-1,3-oxazol-4-yl)methanesulfonamide. CAS No. 2168221-32-5. Retrieved from https://m.chemsrc.com/en/cas/2168221-32-5_1734010.html. View Source

(2-Methyl-1,3-oxazol-4-yl)methanesulfonamide: Application Scenarios

Fragment-Based Drug Discovery for Tubulin Inhibitors

Given the class-level evidence of potent tubulin polymerization inhibition by 1,3-oxazole sulfonamides [1], (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide serves as an ideal low-molecular-weight fragment for screening or growing into more elaborate inhibitors. Its simple structure allows for systematic SAR exploration by introducing diverse substituents on the sulfonamide nitrogen or the oxazole ring, with the goal of achieving nanomolar GI50 values against cancer cell lines.

Synthetic Methodology Development

The metal-free synthetic route to methylsulfonyl oxazoles [2] positions (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide as a model substrate for developing greener and more efficient cyclization and sulfonylation methodologies. Its use in these studies can help optimize reaction conditions (e.g., catalyst loading, solvent, temperature) to maximize yield and purity for broader applications in heterocyclic chemistry.

Physicochemical Benchmarking in SAR Studies

When comparing regioisomers like the 5-methyl analog [3], (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide acts as a critical reference compound for assessing the impact of subtle structural changes on lipophilicity, polarity, and hydrogen-bonding capacity. This is essential for understanding the physicochemical determinants of target binding and pharmacokinetic behavior in related drug candidates.

Building Block for Chemical Libraries

As a high-purity research-grade building block , (2-Methyl-1,3-oxazol-4-yl)methanesulfonamide is directly amenable to incorporation into larger, more complex molecules via standard coupling reactions (e.g., alkylation, acylation). It enables the rapid generation of diverse chemical libraries for high-throughput screening against a variety of biological targets, including kinases, GPCRs, and epigenetic enzymes.

Application

Selection Property

Validation Focus

Tubulin inhibitor fragment screening

Oxazole sulfonamide core with substituent sites

Tubulin polymerization and cell-line GI50 profiling

Metal-free cyclization methodology

Propargylic amide substrate reactivity

Reaction condition optimization and yield assessment

Regioisomeric SAR studies

2-Methyl vs 5-methyl electronic effects

In silico and binding assay comparison

Chemical library synthesis

High-purity reactive building block

Library integrity and screening hit validation

• [1] Sisco, E., & Barnes, K. L. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. ACS Medicinal Chemistry Letters, 12(6), 1030–1037. View Source
• [2] Singh, A. P., et al. (2023). TBAI-Mediated Cyclization and Methylsulfonylation of Propargylic Amides with Dimethyl Sulfite. The Journal of Organic Chemistry, 88(14), 9731-9742. View Source
• [3] ChemSrc. (2024). (5-Methyl-1,3-oxazol-4-yl)methanesulfonamide. CAS No. 2168221-32-5. Retrieved from https://m.chemsrc.com/en/cas/2168221-32-5_1734010.html. View Source